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Compound of Interest

Compound Name: 8-Bromo-2-butylquinoline

Cat. No.: B15169411

8-Bromo-2-butylquinoline: An In-depth Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical properties and
structure of 8-Bromo-2-butylquinoline. Due to the limited availability of direct experimental
data for this specific compound, this guide leverages data from closely related analogs, namely
8-Bromo-2-methylquinoline and 8-Bromoquinoline, to infer its characteristics. A plausible
synthetic route for 8-Bromo-2-butylquinoline is proposed based on established organic
chemistry principles. This document aims to serve as a valuable resource for researchers and
professionals engaged in drug discovery and development by consolidating available
information and providing a framework for the synthesis and characterization of this compound.

Chemical Structure and Identification

8-Bromo-2-butylquinoline is a derivative of quinoline, a heterocyclic aromatic organic
compound. The structure consists of a quinoline core with a bromine atom substituted at the 8-
position and a butyl group at the 2-position.

e |[UPAC Name: 8-bromo-2-butylquinoline
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« CAS Number: 651315-09-2[1]

¢ Molecular Formula: C13H14BrN

e SMILES: CCCCclcc(c2c(nl)ccec2)Br

Below is a diagram illustrating the chemical structure of 8-Bromo-2-butylquinoline.

Figure 1: Chemical Structure of 8-Bromo-2-butylquinoline

Physicochemical Properties (Analog Data)

Direct experimental data for 8-Bromo-2-butylquinoline is not readily available in published

literature. The following table summarizes the key physicochemical properties of the closely

related analogs, 8-Bromo-2-methylquinoline and 8-Bromoquinoline, to provide an estimation of

the expected properties of the target compound.

Property

8-Bromo-2-
methylquinoline

8-Bromogquinoline

Molecular Formula

C10HsBrN[2]

CoHeBIN[3]

Molecular Weight 222.08 g/mol [2] 208.05 g/mol [3]
Melting Point 68-70 °C 58-59 °C[4]
Boiling Point 132 °C at 0.1 mmHg 112-113 °C at 0.5 mmHg[4]
White to light yellow crystalline  Liquid after melting, clear
Appearance
powder yellow to yellow-brown[4]
Solubility No data available No data available
CC1=NC2=C(C=C1)C(=CC=C  C1=CC=C2C(=C1)C(=CN=C2)
SMILES
2)Br Br
CAS Number 61047-43-6[2] 16567-18-3[3]

Proposed Synthesis
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A plausible synthetic route for 8-Bromo-2-butylquinoline can be conceptualized in a two-step
process, leveraging known reactions for similar quinoline derivatives. The proposed pathway
involves the initial synthesis of 2-butylquinoline followed by bromination at the 8-position.

Reaction with

n-Butyl-lithium

2-Butylguinoline

Bromination

(e.g., with NBS in H2SO4)

8-Bromo-2-butylquinoline
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Figure 2: Proposed Synthesis Workflow for 8-Bromo-2-butylquinoline

Experimental Protocols (Analog Synthesis)

While a specific protocol for 8-Bromo-2-butylquinoline is not available, the following are

detailed methodologies for the synthesis of its precursors and related analogs.

Step 1 (Proposed): Synthesis of 2-Butylquinoline

Quinoline can be reacted with n-butyl-lithium to yield 2-n-butylquinoline[5].

Reaction: Nucleophilic substitution of a hydride ion at the 2-position of the quinoline ring by
the butyl group from n-butyl-lithium.

Reagents: Quinoline, n-Butyl-lithium.
Solvent: Anhydrous aprotic solvent such as diethyl ether or tetrahydrofuran (THF).

Procedure (General): To a solution of quinoline in the chosen solvent, cooled to a low
temperature (e.g., -78 °C), a solution of n-butyl-lithium is added dropwise under an inert
atmosphere (e.g., nitrogen or argon). The reaction mixture is stirred for a specified period,
after which it is quenched with a suitable proton source (e.g., water or ammonium chloride
solution). The product, 2-butylquinoline, is then extracted with an organic solvent, dried, and
purified, typically by distillation or column chromatography.

Step 2 (Proposed): Bromination of 2-Butylquinoline

The bromination of the quinoline ring is expected to occur at the 5- and 8-positions. Selective

bromination at the 8-position can be influenced by the reaction conditions. The synthesis of 8-

bromoquinoline from o-bromoaniline provides a relevant protocol[6].

Reaction: Electrophilic aromatic substitution.
Reagents: 2-Butylquinoline, N-Bromosuccinimide (NBS), Sulfuric Acid.

Procedure (General, adapted from isoquinoline synthesis): The synthesis of 5-
bromoisoquinoline is achieved by reacting isoquinoline with NBS in concentrated sulfuric
acid at a low temperature[7]. A similar approach could be adapted for 2-butylquinoline. 2-
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Butylquinoline would be dissolved in concentrated sulfuric acid and cooled. N-
Bromosuccinimide would then be added portion-wise while maintaining the low temperature.
After the addition is complete, the reaction would be allowed to proceed for a set time before
being carefully quenched by pouring onto ice. The mixture would then be neutralized and the
product extracted, dried, and purified.

Synthesis of 8-Bromo-2-methylquinoline (Analog)

A documented synthesis of 8-Bromo-2-methylquinoline involves a modified Skraup
synthesis[8].

e Reactants: 2-bromoaniline, boric acid, hydrochloric acid, crotonaldehyde, and 2-
bromonitrobenzene[8].

e Procedure: A solution of 2-bromoaniline, boric acid, and 18% HCI is heated to reflux. A
mixture of crotonaldehyde and 2-bromonitrobenzene is added slowly with stirring over 1
hour. The mixture is stirred at 373 K for another 2.5 hours, followed by the addition of
anhydrous ZnCl2. After completion, the solution is cooled, and the crude solid is filtered,
washed, dissolved in water, and neutralized with concentrated NH3-H20 to a pH of 8. The
product is obtained as a grey solid after filtration and air-drying][8].

Biological and Pharmacological Relevance (Analog
Data)

While the specific biological activities of 8-Bromo-2-butylquinoline are not documented,
quinoline derivatives are a significant class of compounds in medicinal chemistry. 8-Bromo-2-
methylquinoline is considered an important intermediate in the pharmaceutical industry[8]. The
introduction of a bromine atom and an alkyl group can modulate the pharmacokinetic and
pharmacodynamic properties of the quinoline scaffold.

Conclusion

8-Bromo-2-butylquinoline is a compound of interest for which direct experimental data is
currently scarce. This guide provides a comprehensive overview of its structure and proposes a
viable synthetic pathway based on established chemical reactions of related quinoline
derivatives. The tabulated data for the analogs 8-Bromo-2-methylquinoline and 8-
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Bromogquinoline offer a valuable reference for predicting the physicochemical properties of the
target compound. The information compiled herein is intended to facilitate further research and
development involving 8-Bromo-2-butylquinoline.

Disclaimer: The information provided in this document is based on available scientific literature
and is intended for research and informational purposes only. The proposed synthesis has not
been experimentally validated and should be approached with appropriate caution and safety
measures in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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